2-Chloro-N-isopropyl-N-(1-methyl-piperidin-2-ylmethyl)-acetamide

• IUPAC Name: 2-chloro-N-[(1-methylpiperidin-2-yl)methyl]-N-propan-2-ylacetamide
• InChI: InChI=1S/C12H23ClN2O/c1-10(2)15(12(16)8-13)9-11-6-4-5-7-14(11)3/h10-11H,4-9H2,1-3H3
• InChI Key: LSSBVQZQPOPFBE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(CC1CCCCN1C)C(=O)CCl
• Molecular Formula: C12H23ClN2O
• Molecular Weight: 246.78 g/mol

Description

2-Chloro-N-isopropyl-N-(1-methyl-piperidin-2-ylmethyl)-acetamide is a chloroacetamide derivative characterized by a branched alkyl and piperidine-substituted structure. Its molecular formula is C₁₃H₂₄ClN₂O, with a molar mass of 265.8 g/mol . The compound features a chloroacetyl group linked to an isopropylamine and a 1-methyl-piperidin-2-ylmethyl moiety, which confers unique steric and electronic properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Chloro-N-isopropyl-N-(1-methyl-piperidin-2-ylmethyl)-acetamide typically involves multiple steps:

Starting Materials: The synthesis begins with the selection of appropriate starting materials, such as 2-chloroacetamide and 1-methyl-piperidine.

Reaction Conditions: The reaction conditions often include the use of solvents like dichloromethane or ethanol, and catalysts such as triethylamine.

Industrial Production Methods

In an industrial setting, the production of this compound would involve scaling up the laboratory synthesis process. This includes optimizing reaction conditions for higher yields and purity, using industrial reactors, and ensuring safety and environmental regulations are met.

Chemical Reactions Analysis

Types of Reactions

2-Chloro-N-isopropyl-N-(1-methyl-piperidin-2-ylmethyl)-acetamide can undergo various chemical reactions:

Oxidation: This compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur, where the chlorine atom is replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydroxide or other strong bases in aqueous or alcoholic solutions.

Major Products

Oxidation: Oxidized derivatives depending on the extent of oxidation.

Reduction: Reduced amine derivatives.

Substitution: Substituted amides or other derivatives depending on the nucleophile used.

Scientific Research Applications

Medicinal Chemistry

One of the primary applications of this compound lies in medicinal chemistry. Its structural characteristics suggest potential use as a pharmaceutical agent.

Potential Pharmacological Effects

Research indicates that compounds with similar piperidine structures often exhibit significant biological activities, including:

• Antidepressant Activity : Compounds with piperidine moieties have been investigated for their effects on neurotransmitter systems, particularly serotonin and norepinephrine receptors, which are crucial in mood regulation.
• Analgesic Properties : The analgesic effects of similar compounds have been documented, potentially making this compound useful in pain management therapies.

Case Studies

Several studies have explored the pharmacological potential of related compounds:

• A study published in Journal of Medicinal Chemistry highlighted the synthesis and evaluation of piperidine derivatives for their antidepressant properties, indicating that modifications to the piperidine ring can enhance efficacy .

Synthetic Chemistry

In synthetic chemistry, 2-Chloro-N-isopropyl-N-(1-methyl-piperidin-2-ylmethyl)-acetamide serves as an intermediate in the synthesis of more complex molecules.

Reactivity and Synthesis

The chloro group in this compound makes it a suitable candidate for nucleophilic substitution reactions. This property allows chemists to modify the compound further to create derivatives with potentially enhanced biological activity.

Applications in Synthesis

The compound can be used to synthesize:

• Novel Antidepressants : By modifying the piperidine structure or introducing other functional groups.
• Antiviral Agents : Research has indicated that similar structures can inhibit viral replication, making them candidates for antiviral drug development .

Research and Development

Ongoing research focuses on optimizing the synthesis of this compound and exploring its derivatives for various applications.

Mechanism of Action

The mechanism of action of 2-Chloro-N-isopropyl-N-(1-methyl-piperidin-2-ylmethyl)-acetamide involves its interaction with specific molecular targets:

Molecular Targets: It may interact with enzymes, receptors, or other proteins.

Pathways Involved: The compound could influence biochemical pathways by inhibiting or activating specific enzymes or receptors.

Comparison with Similar Compounds

Key Observations :

• The piperidine ring in the target compound enhances conformational flexibility compared to rigid aromatic substituents (e.g., trifluoromethylbenzyl in ).
• The 1-methyl group on the piperidine may reduce metabolic degradation compared to unsubstituted analogues .
• Chlorine substitution at the acetyl position is conserved across herbicidal acetamides (e.g., acetochlor) but varies in pharmacological derivatives .

Anticancer Potential

While direct data for the target compound are unavailable, structurally related acetamides exhibit anticancer activity. For example:

• N-(4-methoxyphenyl)-2-(4-morpholin-4-ylquinazoline-2-sulfonyl)-acetamide showed IC₅₀ values of 0.8–1.2 µM against HCT-116 and MCF-7 cancer cells .
• Pyrimidine-derived acetamides demonstrated apoptosis induction via caspase-3 activation .

Antimicrobial and Analgesic Activity

• (Z)-2-(2-Arylhydrazono)-2-(3,3-dimethyl-3,4-dihydroisoquinolin-1-yl)acetamides exhibited analgesic efficacy (ED₅₀: 12–18 mg/kg) and antimicrobial activity against Staphylococcus aureus (MIC: 4–8 µg/mL) .
• The target compound’s chloroacetamide core aligns with antimicrobial scaffolds but lacks direct evidence .

Physicochemical Properties

Property	Target Compound	Acetochlor	N-(1-Benzyl-piperidin-4-yl)-2-chloro-N-isopropyl-acetamide
LogP (Predicted)	~2.5 (moderate lipo.)	3.8 (highly lipo.)	~3.1
Aqueous Solubility	Low	Very low	Low
Stability	Stable under inert conditions	Hydrolyzes in acidic media	Susceptible to oxidative degradation

The target compound’s isopropyl and piperidine groups likely reduce crystallinity compared to aromatic analogues, impacting formulation strategies .

Biological Activity

2-Chloro-N-isopropyl-N-(1-methyl-piperidin-2-ylmethyl)-acetamide, a compound with the CAS number 1353952-38-1, has garnered attention in recent years due to its potential biological activities. This article examines its pharmacological properties, mechanisms of action, and relevant research findings.

The molecular formula of 2-Chloro-N-isopropyl-N-(1-methyl-piperidin-2-ylmethyl)-acetamide is C12H23ClN2O. It features a chloro group and a piperidine moiety, which are critical for its biological activity.

Biological Activity

1. Antibacterial Activity
Research indicates that derivatives of piperidine compounds exhibit significant antibacterial properties. For instance, studies have shown that similar compounds can effectively inhibit the growth of various bacterial strains, including Staphylococcus aureus and Escherichia coli. The minimum inhibitory concentration (MIC) for effective antibacterial agents in related studies ranged from 3.12 to 12.5 μg/mL .

2. Antiviral Potential
Recent investigations into N-heterocycles have highlighted their potential as antiviral agents. Compounds with structural similarities to 2-Chloro-N-isopropyl-N-(1-methyl-piperidin-2-ylmethyl)-acetamide have demonstrated efficacy against viruses such as hepatitis C virus (HCV) and respiratory syncytial virus (RSV), with EC50 values in the micromolar range .

3. Mechanism of Action
The biological activity of this compound may be attributed to its ability to interact with specific biological targets, including enzymes involved in bacterial cell wall synthesis and viral replication pathways. For instance, compounds with similar structural frameworks have been shown to inhibit key enzymes like RNA polymerase and proteases critical for viral replication .

Case Studies

Several case studies have explored the efficacy of piperidine derivatives:

• Case Study 1 : A study evaluated the antibacterial effects of various piperidine derivatives, revealing that modifications at the piperidine nitrogen significantly enhanced activity against resistant strains of bacteria.
• Case Study 2 : An investigation into antiviral agents derived from piperidine structures reported promising results against HCV, demonstrating a selectivity index indicating low toxicity to human cells while effectively reducing viral loads.

Data Table: Summary of Biological Activities

Activity Type	Target Organism/Pathogen	MIC/EC50 Values	Reference
Antibacterial	Staphylococcus aureus	3.12 - 12.5 μg/mL
Antiviral	Hepatitis C Virus	EC50 = 5 - 28 μM
Antiviral	Respiratory Syncytial Virus	EC50 = 6.7 μM